Cas no 62311-38-0 (2H-Pyran-3(6H)-one, 6-ethoxy-2-octyl-)

• Product name: 2H-Pyran-3(6H)-one, 6-ethoxy-2-octyl-
• CAS No: 62311-38-0
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 449752
• PubChem ID: 21397326

2H-Pyran-3(6H)-one, 6-ethoxy-2-octyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3(6H)-one, 6-ethoxy-2-octyl-
• 2-ethoxy-6-octyl-2H-pyran-5-one
• 6-Ethoxy-2-octyl-2H-pyran-3(6H)-one
• DTXSID10613024
• SCHEMBL11758888
• 62311-38-0

• Inchi： InChI=1S/C15H26O3/c1-3-5-6-7-8-9-10-14-13(16)11-12-15(18-14)17-4-2/h11-12,14-15H,3-10H2,1-2H3
• InChI Key： OTFUSKNZLQKSFF-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1C(=O)C=CC(O1)OCC

Computed Properties

• Exact Mass: 254.18828
• Monoisotopic Mass: 254.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53